POLYACRYLONITRILE POLYACRYLONITRILE Acrylonitrile is a colorless, volatile liquid with a pungent, onion-like odor. Acrylonitrile is widely used in industry to produce rubber, resins, plastics, elastomers and synthetic fibers and to manufacture carbon fibers used in aircraft, defense and aerospace industries. Exposure to acrylonitrile irritates the mucous membranes and causes a headache, nausea, dizziness, impaired judgment, difficulty breathing, limb weakness, cyanosis, convulsions and collapse. Acrylonitrile is reasonably anticipated to be a human carcinogen and may be associated with an increased risk of developing lung and prostate cancer. (NCI05)
Acrylonitrile is a colorless, liquid, man-made chemical with a sharp, onion- or garlic-like odor. It can be dissolved in water and evaporates quickly. Acrylonitrile is used to make other chemicals such as plastics, synthetic rubber, and acrylic fibers. A mixture of acrylonitrile and carbon tetrachloride was used as a pesticide in the past; however, all pesticide uses have stopped.
Acrylonitrile, stabilized appears as a clear colorless liquid with a strong pungent odor. Flash point 32°F. Prolonged exposure to the vapors or skin contact harmful. Density 6.7 lb / gal. Vapors heavier than air. Combustion produces toxic oxides of nitrogen. Requires storage and handling in closed systems. Used in insecticides and to make plastics, fibers and other chemicals. Rate of onset: Immediate Persistence: Minutes to hours Odor threshold: 17 ppm Source/use/other hazard: Plastics, coatings, adhesives industries; dyes; pharmaceuticals; flam gas.
Brand Name: Vulcanchem
CAS No.: 25014-41-9
VCID: VC0021495
InChI: InChI=1S/C3H3N/c1-2-3-4/h2H,1H2
SMILES: C=CC#N
Molecular Formula: C3H3N
CH2=CH-CN
H2C(CH)CN
C3H3N
Molecular Weight: 53.06 g/mol

POLYACRYLONITRILE

CAS No.: 25014-41-9

Main Products

VCID: VC0021495

Molecular Formula: C3H3N
CH2=CH-CN
H2C(CH)CN
C3H3N

Molecular Weight: 53.06 g/mol

POLYACRYLONITRILE - 25014-41-9

CAS No. 25014-41-9
Product Name POLYACRYLONITRILE
Molecular Formula C3H3N
CH2=CH-CN
H2C(CH)CN
C3H3N
Molecular Weight 53.06 g/mol
IUPAC Name prop-2-enenitrile
Standard InChI InChI=1S/C3H3N/c1-2-3-4/h2H,1H2
Standard InChIKey NLHHRLWOUZZQLW-UHFFFAOYSA-N
Impurities The major impurity is water, which is usually present at a maximum of 0.5%.
Acetone, 300 ppm max; acetonitrile, 500 ppm max; aldehydes, 100 ppm max; hydrogen cyanide, 10 ppm max; hydroquinone monomethyl ether (inhibitor), 35-50 ppm; iron, 0.10 ppm max; nonvolatile matter, 100 ppm max; peroxides, 0.5 ppm max; water, 1.3882-1.3892 wt% max.
SMILES C=CC#N
Canonical SMILES C=CC#N
Boiling Point 171 °F at 760 mm Hg (EPA, 1998)
77.3 °C
77.2 °C
77 °C
171°F
Colorform Clear, colorless liquid at room temperature
Colorless to pale-yellow liquid
WHITE FIBER
Density 0.8004 at 77 °F (EPA, 1998)
0.8007 at 25 °C
1.14-1.17
Relative density (water = 1): 0.8
0.81
Flash Point 32 °F (EPA, 1998)
-5 °C (23 °F) - closed cup
32 °F(0 °C)(open cup)
-1 °C c.c.
30°F
Melting Point -116 °F (EPA, 1998)
-83.5 °C
-83.51 °C
-84 °C
-116°F
Physical Description Acrylonitrile, stabilized appears as a clear colorless liquid with a strong pungent odor. Flash point 32°F. Prolonged exposure to the vapors or skin contact harmful. Density 6.7 lb / gal. Vapors heavier than air. Combustion produces toxic oxides of nitrogen. Requires storage and handling in closed systems. Used in insecticides and to make plastics, fibers and other chemicals. Rate of onset: Immediate Persistence: Minutes to hours Odor threshold: 17 ppm Source/use/other hazard: Plastics, coatings, adhesives industries; dyes; pharmaceuticals; flam gas.
Liquid
COLOURLESS OR PALE YELLOW LIQUID WITH PUNGENT ODOUR.
Colorless to pale-yellow liquid with an unpleasant odor.
Colorless to pale-yellow liquid with an unpleasant odor. [Note: Odor can only be detected above the PEL.]
Description Acrylonitrile is a colorless, volatile liquid with a pungent, onion-like odor. Acrylonitrile is widely used in industry to produce rubber, resins, plastics, elastomers and synthetic fibers and to manufacture carbon fibers used in aircraft, defense and aerospace industries. Exposure to acrylonitrile irritates the mucous membranes and causes a headache, nausea, dizziness, impaired judgment, difficulty breathing, limb weakness, cyanosis, convulsions and collapse. Acrylonitrile is reasonably anticipated to be a human carcinogen and may be associated with an increased risk of developing lung and prostate cancer. (NCI05)
Acrylonitrile is a colorless, liquid, man-made chemical with a sharp, onion- or garlic-like odor. It can be dissolved in water and evaporates quickly. Acrylonitrile is used to make other chemicals such as plastics, synthetic rubber, and acrylic fibers. A mixture of acrylonitrile and carbon tetrachloride was used as a pesticide in the past; however, all pesticide uses have stopped.
Acrylonitrile, stabilized appears as a clear colorless liquid with a strong pungent odor. Flash point 32°F. Prolonged exposure to the vapors or skin contact harmful. Density 6.7 lb / gal. Vapors heavier than air. Combustion produces toxic oxides of nitrogen. Requires storage and handling in closed systems. Used in insecticides and to make plastics, fibers and other chemicals. Rate of onset: Immediate Persistence: Minutes to hours Odor threshold: 17 ppm Source/use/other hazard: Plastics, coatings, adhesives industries; dyes; pharmaceuticals; flam gas.
Shelf Life Stable under recommended storage conditions.
Solubility 10 to 50 mg/mL at 70.9° F (NTP, 1992)
1.40 M
In water, 7.45X10+4 mg/L at 25 °C
Very soluble in ethanol, acetone, benzene, ether
Acrylonitrile is ... miscible with ethanol, carbon tetrachloride, ethyl acetate, ethylene cyanohydrin, liquid carbon dioxide, ... toluene, petroleum ether, and xylene.
SOL IN DIMETHYLSULFOXIDE, DIMETHYLACETAMIDE, DIMETHYLFORMAMIDE
SOL IN MALEIC ANHYDRIDE, NITRILES, NITROPHENOLS, ETHYLENE CARBONATE, HOT BUTYROLACTONE; INSOL IN ALC, ACETONE, BENZENE, CARBON TETRACHLORIDE, PETROLEUM ETHER
Solubility in water, g/100ml at 20 °C: 7
7%
Synonyms POLYACRYLONITRILE;2-Propenenitrile,homopolymer;acl1050;acrylonitrile,polymers;acrylonitrilehomopolymer;acrylonitrilepolymer;biospal1200s;biospal1800s
Vapor Density 1.9 (EPA, 1998) (Relative to Air)
1.83 (Air = 1)
Relative vapor density (air = 1): 1.8
Vapor Pressure 100 mm Hg at 73.4 °F (EPA, 1998)
108.49 mmHg
109 mm Hg at 25 °C
Vapor pressure, kPa at 20 °C: 11.0
83 mmHg
PubChem Compound 7855
Last Modified Nov 11 2021
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